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An In-depth Technical Guide on the Core Physical and Chemical Properties of Dimethylamine
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Abstract

Dimethylamine borane (DMAB), with the chemical formula (CHs)2NH-BHs, is a stable and
versatile amine-borane complex that serves as a potent and selective reducing agent.[1] This
technical guide provides a comprehensive overview of the core physical and chemical
properties of DMAB, tailored for researchers, scientists, and drug development professionals. It
covers its structure, stability, solubility, and reactivity, alongside detailed experimental protocols
for its synthesis. The document summarizes quantitative data in structured tables and utilizes
diagrams to illustrate key processes and relationships, highlighting its broad applications in
organic synthesis, materials science, and as a valuable reagent in the development of
pharmaceutical intermediates.[2][3]

Chemical Structure and Identity

Dimethylamine borane is a Lewis acid-base adduct formed between dimethylamine (the
Lewis base) and borane (the Lewis acid).[4] The molecule features a dative covalent bond
between the nitrogen and boron atoms.
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Caption: Chemical structure of Dimethylamine Borane (DMAB).

Physical Properties

DMAB is a white crystalline solid at room temperature with a characteristic amine odor.[3][5][6]
It exists in two forms: a stable form with a melting point of approximately 36°C and an unstable
form that melts at 11°C.[7] The stable form is typically used in laboratory and industrial settings.
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Property Value Source(s)
Molecular Formula C2H10BN [819]
Molecular Weight 58.92 g/mol [8][10][9]
Appearance White to off-white crystalline U]
solid/granules
Melting Point 33-36 °C [6][12][13]
Boiling Point 59-65 °C @ 1-2 mmHg [9][12]
Density 0.69 g/cm?3 [O1[12]
Flash Point 65 °C (149 °F) [3][14]
Vapor Pressure <5 hPa @ 20 °C [12]
Water Solubility 120-125g/L @ 20 °C [3][12][15]
Soluble in methanol, ethanol,
Solubility THF, 2-propanol, acetonitrile, [9][16]

DMSO.

Chemical Properties and Reactivity

3.1 Stability and Handling

DMAB is stable under ambient conditions but is sensitive to moisture and air.[12][15][17]

Contact with water can lead to the release of flammable hydrogen gas.[12][15] It is also

sensitive to heat and can decompose, particularly at temperatures above 50°C.[10] For long-

term storage, it is recommended to keep DMAB in a cool, dry, well-ventilated area, often

refrigerated and under an inert nitrogen atmosphere.[10][14]

3.2 Reactivity as a Reducing Agent

DMAB is a versatile and selective reducing agent used in both organic and inorganic chemistry.

[5][11] Its reactivity stems from the hydride (H™) donating ability of the borane moiety. It is

widely used for the reduction of various functional groups.[3][18]
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» Reduction of Carbonyls: Reduces aldehydes and ketones to their corresponding primary and
secondary alcohols.[3]

e Reduction of Imines: Reduces Schiff bases and related C=N bonds.[3]

o Electroless Plating: Acts as a reducing agent for the deposition of metals such as nickel,
copper, gold, and cobalt onto various substrates, a critical process in the electronics and
semiconductor industries.[3][5][12]

Reactants

Ketone DMAB
(R-CO-R) ((CHs)2NH-BH?3)
]

eduction
\ /Igroducts
Secondary Alcohol Amine-Borane
(R-CH(OH)-R") Byproduct

Click to download full resolution via product page
Caption: General reaction pathway for the reduction of a ketone by DMAB.
3.3 Incompatibilities and Decomposition

DMAB is incompatible with strong acids, strong oxidizing agents, halogens, and certain metals.
[10][15] Reaction with these substances can be hazardous. Thermal decomposition can
generate toxic and irritating gases, including oxides of nitrogen, carbon monoxide, carbon
dioxide, and boron oxides.[6][10][19]

Synthesis and Experimental Protocols

4.1 Common Synthesis Routes
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DMAB is most commonly synthesized via the reaction of an alkali metal borohydride with a
dimethylammonium salt.[2][5] The reaction is typically carried out in an organic solvent like
tetrahydrofuran (THF).[20] Other methods include the direct reaction of diborane with
dimethylamine or through an electrolytic process.[5]

Purified DMAB
(White Solid)

- Sodium Borohydride (NaBHs)
- Dimethylamine HCI ((CH2)aNH-HC)
~THF (Solvent)

ssssss

Stirring & Reaction
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(Remove NaCl byproduct) (DMAB in THF)

Reaction Setup
(Inert Atmosphere, 5-15°C)

Click to download full resolution via product page
Caption: A typical workflow for the synthesis of Dimethylamine Borane.
4.2 Detailed Experimental Protocol: Synthesis from Sodium Borohydride

This protocol is a representative example based on common laboratory procedures for the
synthesis of dimethylamine borane.[20][21]

Materials:

Sodium borohydride (NaBHa4)

Dimethylamine hydrochloride ((CH3)2NH-HCI)

Anhydrous Tetrahydrofuran (THF)

Inert gas (Nitrogen or Argon)

Equipment:

e Three-neck round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel
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Condenser

Inert gas inlet/outlet (bubbler)

Cooling bath (ice-water or cryocooler)

Filtration apparatus (e.g., Buchner funnel with Celite)
Rotary evaporator

Procedure:

Setup: Assemble the three-neck flask with the magnetic stirrer, dropping funnel, and
condenser under a positive pressure of inert gas. Ensure the entire apparatus is dry.

Reactant Charging: In the reaction flask, suspend sodium borohydride (1.0 equivalent) in
anhydrous THF.

Amine Salt Solution: Separately, dissolve dimethylamine hydrochloride (1.25 equivalents) in
anhydrous THF. This may require gentle warming or sonication. Transfer this solution to the
dropping funnel.

Reaction: Cool the sodium borohydride suspension to between 5-15°C using the cooling
bath.

Addition: While stirring vigorously, add the dimethylamine hydrochloride solution dropwise
from the funnel to the NaBH4 suspension over 1-2 hours. Maintain the internal temperature
within the 5-15°C range. Hydrogen gas will evolve; ensure it is safely vented through the
bubbler.

Completion: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and continue stirring for an additional 2-3 hours to ensure the reaction goes to
completion.

Workup - Filtration: Filter the resulting slurry through a pad of Celite to remove the sodium
chloride byproduct and any unreacted starting material. Wash the filter cake with additional
anhydrous THF to ensure complete recovery of the product.
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¢ Purification: Combine the filtrate and washes. Remove the THF solvent under reduced
pressure using a rotary evaporator.

» Drying: The resulting crude product can be further purified by recrystallization or dried under
high vacuum to yield pure dimethylamine borane as a white solid.

Applications in Research and Development

5.1 Organic Synthesis Beyond simple reductions, DMAB is used in more complex
transformations, including reductive aminations and as a borane source for hydroboration
reactions, albeit less commonly than borane-THF or borane-DMS complexes.[18] Its stability
and solid nature make it easier to handle than gaseous diborane.[4]

5.2 Materials Science The primary industrial application of DMAB is in electroless plating.[3]
This process is vital for creating conductive metal layers on non-conductive materials like
plastics and ceramics, which is fundamental in producing printed circuit boards (PCBs) and
other electronic components.[3]

5.3 Relevance in Drug Development While not typically an active pharmaceutical ingredient
(API) itself, DMAB is a crucial reagent for synthesizing complex organic molecules and
pharmaceutical intermediates.[3][22] Its ability to perform selective reductions under mild
conditions is valuable for multi-step syntheses where sensitive functional groups must be
preserved. The broader field of boron chemistry is of growing importance in drug discovery,
with boron-containing compounds like bortezomib (Velcade) demonstrating significant
therapeutic success.[23]

Safety and Handling

DMAB is a hazardous chemical that requires careful handling.[13] It is toxic if swallowed or in
contact with skin and harmful if inhaled.[6][11][19] It is also a flammable solid and can cause
severe skin and eye irritation.[6][19]
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Hazard Information

Handling and Storage Recommendations

GHS Hazard Statements: H228 (Flammable
solid), H301 (Toxic if swallowed), H311 (Toxic in
contact with skin), H317 (May cause an allergic
skin reaction), H318 (Causes serious eye

damage).[11]

Engineering Controls: Use only in a well-
ventilated area, preferably in a chemical fume
hood.[10][14]

Toxicity: Can cause neurotoxicity upon

significant exposure.[5][13]

Personal Protective Equipment (PPE): Wear
protective gloves, safety glasses/goggles, and a
lab coat.[6][10]

Fire Hazard: Flammable solid. Containers may
explode when heated.[10][14]

Storage: Store in a tightly closed container in a

cool, dry place (refrigerated recommended).[14]
Keep away from heat, sparks, and open flames.
Store under an inert atmosphere (e.g., nitrogen)

and protect from moisture.[10][14]

Incompatibilities: Acids, strong oxidizers, water,
halogens.[10][12][15]

Spills: Clean up spills immediately, avoiding dust

generation. Do not allow contact with water.[14]

Conclusion

Dimethylamine borane is a highly valuable and versatile chemical reagent with well-defined

physical and chemical properties. Its stability, selectivity, and ease of handling compared to

other boranes make it an important tool for researchers in organic synthesis, materials science,

and drug development. A thorough understanding of its reactivity, synthesis, and safety

protocols is essential for its effective and safe utilization in a professional laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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